Methyl 4-(acetylamino)-1-naphthoate

• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26g/mol
• IUPAC Name: methyl 4-acetamidonaphthalene-1-carboxylate
• InChI: InChI=1S/C14H13NO3/c1-9(16)15-13-8-7-12(14(17)18-2)10-5-3-4-6-11(10)13/h3-8H,1-2H3,(H,15,16)
• InChI Key: ILMWIDDJOFZNEV-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C2=CC=CC=C21)C(=O)OC

Description

Methyl 4-(acetylamino)-1-naphthoate is a naphthalene-derived ester featuring an acetylamino (-NHCOCH₃) substituent at the 4-position of the naphthalene ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares methyl 4-(acetylamino)-1-naphthoate with structurally related naphthoate derivatives, focusing on substituent effects, molecular properties, and applications.

Structural and Molecular Comparisons

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
Methyl 4-(acetylamino)-1-naphthoate	4-NHCOCH₃	C₁₄H₁₃NO₃*	~243.24*	Acetylamino enhances lipophilicity and stability vs. free amine .
Methyl 4-amino-1-naphthoate	4-NH₂	C₁₂H₁₁NO₂	201.22	Free amino group increases polarity and reactivity.
Methyl 4-fluoro-1-naphthoate	4-F	C₁₂H₉FO₂	220.20*	Fluorine's electronegativity alters electronic properties .
Methyl 1-bromo-2-naphthoate	1-Br, 2-COOCH₃	C₁₂H₉BrO₂	281.11*	Bromine at 1-position enhances reactivity in substitution reactions .
Methyl 4-(chlorosulfonyl)-1-naphthoate	4-SO₂Cl	C₁₂H₉ClO₄S	308.77	Chlorosulfonyl group enables nucleophilic substitutions .
4-Methyl-1-naphthoic Acid	4-CH₃, COOH	C₁₂H₁₀O₂	186.21	Carboxylic acid group increases acidity and hydrogen-bonding potential.

*Inferred values based on structural analogy.

Physicochemical and Reactivity Profiles

• Stability : Acetylation protects the amine from oxidation and metabolic degradation, enhancing stability compared to the free amine analog .
• Reactivity: The bromine in methyl 1-bromo-2-naphthoate facilitates nucleophilic aromatic substitution, making it useful in synthesis . Methyl 4-(chlorosulfonyl)-1-naphthoate’s SO₂Cl group is highly reactive toward amines or alcohols, enabling derivatization .